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Compound of Interest

Compound Name: 2-Piperazin-1-ylnicotinamide

Cat. No.: B1355898

The journey of a drug molecule from a laboratory concept to a clinical therapeutic is
fundamentally governed by its physicochemical properties.[1] These intrinsic characteristics
dictate how a compound will behave in biological systems, influencing its absorption,
distribution, metabolism, and excretion (ADME), and ultimately, its efficacy and safety.[2] For
medicinal chemists and drug development professionals, a comprehensive understanding and
empirical characterization of these properties are not merely procedural; they are the
cornerstones of rational drug design and lead optimization.[3]

This guide provides a detailed technical overview of the core physicochemical properties of 2-
Piperazin-1-ylnicotinamide, a heterocyclic molecule incorporating both a nicotinamide
scaffold and a piperazine moiety. The presence of the piperazine ring is a common strategy in
medicinal chemistry to enhance aqueous solubility and introduce basic centers that can be
protonated at physiological pH, potentially improving pharmacokinetic profiles.[4] We will delve
into the theoretical importance of each key property, present available data, and provide robust,
field-proven experimental protocols for their empirical determination. The causality behind
experimental choices is emphasized to provide not just a methodology, but a framework for
critical scientific application.

Section 2: Molecular Identity and Structural
Attributes

A precise understanding of a compound's identity is the prerequisite for any further
characterization.
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Chemical Structure:
(A simplified 2D representation of 2-Piperazin-1-ylnicotinamide)

Table 1: Core Molecular Identifiers for 2-Piperazin-1-ylnicotinamide

Identifier Value Source

2-(Piperazin-1-yl)pyridine-3-
IUPAC Name (Pip ) Yhpy PubChem[5]
carboxamide

CAS Number 87394-64-7 ChemicalBook][6]
Molecular Formula C10H14N4O PubChem|[5]
Molecular Weight 206.24 g/mol PubChem[5]
Appearance Off-White Solid ChemicalBook][6]

Section 3: Core Physicochemical Properties:
Theoretical and Experimental Characterization

This section details the critical physicochemical parameters, their importance, and the
methodologies for their determination.

Table 2: Summary of Physicochemical Properties for 2-Piperazin-1-ylnicotinamide
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Property Value Type Source | Method

) ) Data not available in ) )
Melting Point (°C) ] ) Experimental Capillary Method[7]
cited literature

. Data not available in ) Shake-Flask
Aqueous Solubility ) ) Experimental
cited literature Method[8][9]
Data not available in ) Potentiometric
pKa ] ) Experimental o
cited literature Titration[10][11]
Lipophilicity (XLogP3) -0.5 Computed PubChem[5]
) o Data not available in ) Shake-Flask
Lipophilicity (LogP/D) ) ) Experimental
cited literature Method[12][13]

Melting Point (Mp)

A. Theoretical Basis & Importance The melting point is the temperature at which a substance
transitions from a solid to a liquid state. For a pure crystalline compound, this transition occurs
over a narrow temperature range. Its determination is a fundamental first step in
characterization, serving as a crucial indicator of purity.[14][15] Impurities typically depress the
melting point and broaden the melting range.[14] Furthermore, the melting point provides
insight into the strength of the crystal lattice, which can influence properties like solubility and
dissolution rate.

B. Experimental Protocol for Determination: Capillary Method This protocol outlines the use of
a modern digital melting point apparatus, a standard and reliable method.[7][16]

Step-by-Step Methodology:

o Sample Preparation: Ensure the 2-Piperazin-1-ylnicotinamide sample is completely dry
and finely powdered. If necessary, gently crush the solid using a mortar and pestle.

e Capillary Loading: Press the open end of a capillary tube into the powdered sample until a
small amount of solid (2-3 mm in height) is packed into the sealed end. Tap the tube gently to
ensure the sample is tightly packed.
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o Apparatus Setup: Place the loaded capillary tube into the designated slot in the melting point
apparatus.[7]

» Rapid Initial Heating: If the approximate melting point is unknown, perform a rapid
determination by heating the sample quickly to establish a rough range.[14]

o Precise Determination: Using a fresh sample, rapidly heat the apparatus to a temperature
approximately 15-20°C below the estimated melting point.

» Slow Heating and Observation: Decrease the heating rate to 1-2°C per minute. This slow
rate is critical to allow the sample and thermometer to be in thermal equilibrium, ensuring an
accurate reading.

e Recording the Range: Observe the sample through the viewing lens. Record the
temperature at which the first drop of liquid appears (T_start) and the temperature at which
the entire sample has melted into a clear liquid (T_end).[16]

e Reporting: The melting point is reported as the range from T_start to T_end. For a pure
compound, this range should be narrow (0.5-2°C). Conduct at least two measurements to
ensure reproducibility.

C. Experimental Workflow Diagram
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(Calibrate pH Mete)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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